N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine

• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine
• InChI: InChI=1S/C12H18BrNO2/c1-2-11(9-5-6-15-8-9)14-7-10-3-4-12(13)16-10/h3-4,9,11,14H,2,5-8H2,1H3
• InChI Key: XFTWNZCWFWZDAM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1CCOC1)NCC2=CC=C(O2)Br
• Molecular Formula: C12H18BrNO2
• Molecular Weight: 288.18 g/mol

Description

N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine is a synthetic organic compound characterized by the presence of a brominated furan ring, an oxolane ring, and a propan-1-amine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine typically involves multiple steps, starting with the bromination of furan to obtain 5-bromofuran. This intermediate is then subjected to a series of reactions to introduce the oxolane and propan-1-amine groups. Common synthetic routes include:

Bromination of Furan: Furan is treated with bromine in the presence of a catalyst to yield 5-bromofuran.

Formation of Oxolane Ring: The brominated furan is reacted with an appropriate diol under acidic conditions to form the oxolane ring.

Introduction of Propan-1-amine: The oxolane intermediate is then reacted with a suitable amine precursor to introduce the propan-1-amine group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and automated purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The bromine atom in the furan ring can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide (NaN3) or thiourea.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce a variety of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting specific enzymes or receptors.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated furan ring and oxolane moiety play crucial roles in binding to these targets, modulating their activity and leading to the desired biological or chemical effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-[(5-chlorofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine: Similar structure but with a chlorine atom instead of bromine.

N-[(5-bromothiophene-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine: Contains a thiophene ring instead of a furan ring.

N-[(5-bromofuran-2-yl)methyl]-1-(tetrahydrofuran-3-yl)propan-1-amine: Features a tetrahydrofuran ring instead of an oxolane ring.

Uniqueness

N-[(5-bromofuran-2-yl)methyl]-1-(oxolan-3-yl)propan-1-amine is unique due to the specific combination of its functional groups, which confer distinct chemical and biological properties. The presence of the brominated furan ring enhances its reactivity and potential for further functionalization, while the oxolane ring contributes to its stability and solubility.